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Compound of Interest

Compound Name: 1-lodo-1-octyne
CAS No.: 81438-46-2
Cat. No.: B8640996

Get Quote

CAS: 81438-46-2 | Formula: CsHasl | Class: 1-
Haloalkynes[1]

Executive Summary

1-lodo-1-octyne is a functionalized terminal alkyne where the acetylenic proton is replaced by

an iodine atom. Unlike its parent compound (1-octyne), this electrophilic species serves as a
critical "capped" intermediate. It is primarily utilized in Cadiot-Chodkiewicz cross-couplings to
generate unsymmetrical conjugated diynes—a structural motif prevalent in natural products
(e.g., polyynes) and optoelectronic materials. Its reactivity profile is defined by the labile C(sp)-I
bond, which allows for facile oxidative addition to transition metals (Pd, Cu) or direct
nucleophilic attack.

Chemical Identity & Physicochemical Profile

The following data aggregates calculated and available experimental values for 1-lodo-1-
octyne. Due to its specialized nature, some values are derived from structure-activity
relationship (SAR) models of homologous 1-iodoalkynes.
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Technical Note

CAS Registry Number

81438-46-2

Primary identifier for

procurement/indexing.

IUPAC Name

1-lodooct-1-yne

Systematic nomenclature.

Molecular Formula

CsHasl

High iodine mass contribution
(53.7%).

Molecular Weight

236.10 g/mol

Significant increase over 1-

octyne (110.2 g/mol).

Physical State

Liquid (at STP)

Typically a pale yellow to

orange oil.

Estimated; higher than 1-

Boiling Point ~105-110 °C (at 10 mmHg) octyne due to polarizability of
lodine.
N Soluble in Hexane, DCM,
Solubility Non-polar solvents
Et20, THF.
. ] N C-I bond is photolabile;
Stability Light/Heat Sensitive

requires cold storage (-20°C).

Synthesis & Production Protocols

The synthesis of 1-lodo-1-octyne is most efficiently achieved via the electrophilic iodination of

1-octyne. Two primary methodologies exist: the Morpholine/lodine method (economical) and
the NIS/AgNOs method (high purity/yield).

Protocol A: Catalytic lodination (NIS/AgNOs Method)

This method is preferred for pharmaceutical applications due to its mild conditions and high

chemoselectivity, minimizing the formation of diiodo-alkene byproducts.

Mechanism: The reaction proceeds via the activation of the terminal alkyne by Silver(l),

increasing the acidity of the acetylenic proton. N-lodosuccinimide (NIS) acts as the source of

electrophilic iodine (
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)

Reagents:

Substrate: 1-Octyne (1.0 equiv)

lodine Source: N-lodosuccinimide (NIS) (1.1 equiv)[1]

Catalyst: Silver Nitrate (AgNO3) (0.05 equiv / 5 mol%)

Solvent: Acetonitrile (MeCN) or Acetone (anhydrous)

Step-by-Step Procedure:

Setup: Flame-dry a round-bottom flask and equip with a magnetic stir bar. Purge with Argon
or Nitrogen.

Solvation: Dissolve 1-octyne (e.g., 10 mmol) in anhydrous MeCN (0.2 M concentration).

Catalyst Addition: Add AgNOs (0.5 mmol) to the solution. The mixture may darken slightly.

lodination: Add NIS (11 mmol) in a single portion. Wrap the flask in aluminum foil to exclude
light (Critical Step).

Reaction: Stir at room temperature (25°C) for 2—4 hours. Monitor by TLC (Hexane eluent);
product will have a higher R_f than the starting alkyne.

Workup: Dilute with diethyl ether. Wash sequentially with:

o Water (to remove succinimide).

o Sat. ag. Na2S20s3 (to quench trace free iodine).

o Brine.

Purification: Dry over MgSOa, filter, and concentrate 1-iodo-1-octyne under reduced
pressure (keep bath <30°C). Purify via short-path silica plug if necessary.
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Synthesis Workflow Visualization
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Caption: Catalytic cycle for the silver-mediated iodination of 1-octyne using NIS.

Reactivity & Applications

1-lodo-1-octyne is a versatile electrophile. Its primary utility lies in metal-catalyzed cross-
coupling reactions where it acts as the coupling partner for other alkynes, organometallics, or
nucleophiles.

Key Reaction Pathways
o Cadiot-Chodkiewicz Coupling:

o Reaction: 1-lodo-1-octyne + Terminal Alkyne (R-C=CH) — Unsymmetrical Diyne.

o Catalyst: CuCl / Hydroxylamine.

o Utility: Synthesis of conjugated polyynes for liquid crystals and antifungal agents.
e Sonogashira-Type Coupling (Inverse):

o Reaction: 1-lodo-1-octyne + Aryl/Vinyl Boronic Acid (Suzuki-Miyaura variant) or

Organozinc.
o Catalyst: Pd(PPhs)a.[2][3]

o Utility: Introduction of the octynyl chain onto aromatic scaffolds without using the volatile 1-

octyne gas/liquid directly.
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* Heterocycle Synthesis:

o Cycloaddition with azides to form 5-iodo-1,2,3-triazoles (which can be further
functionalized).

Reactivity Scope Visualization
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Caption: Divergent synthesis pathways utilizing 1-iodo-1-octyne as a core electrophile.

Safety & Handling (GHS Standards)

1-lodo-1-octyne is a halogenated organic compound and shares hazards typical of alkyl
iodides and alkynes.

» Signal Word:WARNING
e Hazard Statements:

o H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]
» Storage Protocol:

o Temperature: Store at -20°C (Freezer).
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o Light: Protect from light (Amber vials + Foil). lodine liberation turns the liquid violet/brown
upon degradation.

o Stabilization: Often stored over Copper wire or Silver wool to scavenge free iodine in long-
term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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